1-Tert-butyl 7-methyl 5-bromoindoline-1,7-dicarboxylate

• CAS RN: 860624-87-9
• Molecular Formula: C15H18BrNO4
• Molecular Weight: 356.21 g/mol
• IUPAC Name: 1-O-tert-butyl 7-O-methyl 5-bromo-2,3-dihydroindole-1,7-dicarboxylate
• InChI: InChI=1S/C15H18BrNO4/c1-15(2,3)21-14(19)17-6-5-9-7-10(16)8-11(12(9)17)13(18)20-4/h7-8H,5-6H2,1-4H3
• InChI Key: CULROCIUGVJNGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C1C(=CC(=C2)Br)C(=O)OC

Description

“1-Tert-butyl 7-methyl 5-bromoindoline-1,7-dicarboxylate” is a chemical compound with the molecular formula C15H18BrNO4. It is used for research purposes.

Molecular Structure Analysis

The molecular weight of “1-Tert-butyl 7-methyl 5-bromoindoline-1,7-dicarboxylate” is 356.21. The specific structure can be analyzed using techniques such as NMR, HPLC, LC-MS, and UPLC.

Safety and Hazards

The compound has a signal word of “Warning”. It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

1-(1,1-dimethylethyl) 7-methyl 2,3-dihydro-1H-indole-1,7-dicarboxylate (3.1 g, 11.2 mmol) and N-bromosuccinimide (2.0 g, 11.2 mmol) were dissolved in dry dichloromethane (100 mL) and stirred under a nitrogen atmosphere at room temperature for 16 hours. The reaction was partitioned with sodium hydroxide solution (2 M), separated and washed with more sodium hydroxide solution. The organic layer was dried over magnesium sulfate and concentrated in vacuo to give the title compound as a gummy red solid (3.55 g).